Cas no 84812-04-4 (1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-((2-propenyloxy)methyl)-)

• Product Name: 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-((2-propenyloxy)methyl)-
• CAS No: 84812-04-4
• MF: C₁₆H₃₀O₇
• MW: 334.405206203461
• CID: 888193
• PubChem ID: 13070592
• Update Time: 2025-04-19

1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-((2-propenyloxy)methyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(allyloxymethyl)-18-crown 6-ether
• 2-(prop-2-enoxymethyl)-1,4,7,10,13,16-hexaoxacyclooctadecane
• 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-((2-propenyloxy)methyl)-
• 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-[(2-propenyloxy)methyl]-
• 2-{[(Prop-2-en-1-yl
• 2-((Allyloxy)methyl)-1,4,7,10,13,16-hexaoxacyclooctadecane
• 2-(allyloxymethyl)-1,4,7,10,13,16-hexaoxacyclooctadecane
• CS-0203393
• 2-{[(Prop-2-en-1-yl)oxy]methyl}-1,4,7,10,13,16-hexaoxacyclooctadecane
• 2-(allyloxymethyl)-18-crown-6 ether
• 84812-04-4
• DTXSID601005100
• SCHEMBL3150883

• Inchi： 1S/C16H30O7/c1-2-3-21-14-16-15-22-11-10-19-7-6-17-4-5-18-8-9-20-12-13-23-16/h2,16H,1,3-15H2
• InChI Key： PVEMXXSASUDFKJ-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOCCOCC1COCC=C

Computed Properties

• Exact Mass: 334.19900
• Monoisotopic Mass: 334.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.599
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.12
• Boiling Point: 162 °C
• PSA: 64.61000
• LogP: 0.67080
• Solubility: Not determined